Cas no 2680740-56-9 (benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate)

• Product Name: benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate
• CAS No: 2680740-56-9
• MF: C₁₆H₁₇ClN₂O₂
• MW: 304.771383047104
• CID: 5634926
• PubChem ID: 165923472
• Update Time: 2025-10-29

benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680740-56-9
• benzyl N-[2-chloro-6-(propan-2-yl)pyridin-3-yl]carbamate
• EN300-28291182
• benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate

• Inchi： 1S/C16H17ClN2O2/c1-11(2)13-8-9-14(15(17)18-13)19-16(20)21-10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H,19,20)
• InChI Key： VESGDXAIKIVXOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C)C)=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 304.0978555g/mol
• Monoisotopic Mass: 304.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate

Professional Introduction to Benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate (CAS No. 2680740-56-9)

Benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate, with the chemical formula corresponding to its CAS number 2680740-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a N-substituted carbamate group and a 2-chloro substituent on the pyridine ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate have been subjects of extensive research due to its promising pharmacological profile. The compound's molecular structure incorporates a benzyl moiety, which is often used in pharmaceuticals to enhance solubility and metabolic stability. The combination of these structural elements makes it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in pyridine-based compounds for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The 2-chloro substituent on the pyridine ring is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. This feature has been exploited in the design of novel bioactive molecules with enhanced efficacy and selectivity.

The N-substituted carbamate group in Benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate is another critical feature that contributes to its pharmacological activity. Carbamate derivatives are known for their ability to interact with biological macromolecules such as enzymes and receptors, leading to therapeutic effects. This compound's potential as an inhibitor or modulator of such targets has been explored in preclinical studies, demonstrating its promise in addressing unmet medical needs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Benzyl N-2-chloro-6-(propan-2-yl)pyridin-3-ylcarbamate and biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. The structural optimization of this molecule based on these insights has led to the identification of analogs with improved pharmacokinetic profiles and reduced side effects.

The role of propanal derivatives in enhancing the bioactivity of pyridine-based compounds has also been highlighted in recent research. The presence of a propanal moiety in Benzyl N-2-chloro-6-(propanal)-pyridin(N)-3-carbamate contributes to its unique physicochemical properties, including solubility and lipophilicity. These properties are crucial for determining the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for evaluating its suitability as a drug candidate.

In conclusion, Benzyl N-N-dimethyl-N'-(1-methylpropoxy)-N'-phenylurea, with CAS number 2680740 56 9, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it a valuable asset for further research and development. As our understanding of its mechanisms of action continues to evolve, this compound holds great potential for addressing various therapeutic challenges.